Cas no 887596-26-1 ((5-bromo-2-methylphenyl)methylhydrazine)

• Product Name: (5-bromo-2-methylphenyl)methylhydrazine
• CAS No: 887596-26-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5980931
• PubChem ID: 65307837
• Update Time: 2025-06-08

(5-bromo-2-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-methylphenyl)methyl]hydrazine
• Hydrazine, [(5-bromo-2-methylphenyl)methyl]-
• (5-bromo-2-methylphenyl)methylhydrazine

• Inchi： 1S/C8H11BrN2/c1-6-2-3-8(9)4-7(6)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： YCUBAKLVQMCMLN-UHFFFAOYSA-N
• SMILES： N(CC1=CC(Br)=CC=C1C)N

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±30.0 °C(Predicted)
• pka: 7.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (5-bromo-2-methylphenyl)methylhydrazine

Introduction to (5-Bromo-2-Methylphenyl)methylhydrazine (CAS No. 887596-26-1)

(5-Bromo-2-methylphenyl)methylhydrazine (CAS No. 887596-26-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated and methylated aromatic ring, which imparts specific reactivity and functional group compatibility.

The molecular structure of (5-bromo-2-methylphenyl)methylhydrazine consists of a 5-bromo-2-methylphenyl moiety attached to a methylhydrazine group. The bromine atom at the 5-position and the methyl group at the 2-position on the phenyl ring contribute to the compound's stability and reactivity. The hydrazine functionality, on the other hand, provides a rich platform for further chemical modifications and reactions.

Recent research has highlighted the potential of (5-bromo-2-methylphenyl)methylhydrazine in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents, antiviral drugs, and anticancer compounds. The hydrazine group is particularly useful in forming hydrazone linkages, which are common in many biologically active compounds.

In the field of materials science, (5-bromo-2-methylphenyl)methylhydrazine has been explored for its potential in the synthesis of advanced materials. For instance, it can be used as a building block in the preparation of functional polymers and coordination complexes. These materials often exhibit unique properties such as high thermal stability, mechanical strength, and optical activity, making them suitable for applications in electronics, sensors, and catalysis.

The synthetic versatility of (5-bromo-2-methylphenyl)methylhydrazine has also been demonstrated in various chemical transformations. Researchers have reported its use in palladium-catalyzed cross-coupling reactions, which are essential for constructing complex organic molecules. Additionally, it can undergo nucleophilic substitution reactions at the bromine position, allowing for the introduction of a wide range of functional groups.

From a safety perspective, it is important to handle (5-bromo-2-methylphenyl)methylhydrazine with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks. Additionally, it is crucial to follow all relevant safety guidelines and regulations to ensure safe handling and storage.

In conclusion, (5-bromo-2-methylphenyl)methylhydrazine (CAS No. 887596-26-1) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.